Cas no 2703769-52-0 (2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid)

• Product Name: 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid
• CAS No: 2703769-52-0
• MF: C₁₁H₁₁N₃O₆
• MW: 281.221542596817
• CID: 5562395
• PubChem ID: 146628326
• Update Time: 2025-06-14

2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned
• 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid

• Inchi： 1S/C11H11N3O6/c15-7-2-1-6(10(19)13-7)14-8(16)3-5(11(14)20)12-4-9(17)18/h3,6,12H,1-2,4H2,(H,17,18)(H,13,15,19)
• InChI Key： BFRZDMMAEADAFO-UHFFFAOYSA-N
• SMILES： O=C(CNC1C(=O)N(C2CCC(=O)NC2=O)C(=O)C=1)O

Additional information on 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid

Comprehensive Overview of 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid (CAS No. 2703769-52-0)

The compound 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid (CAS No. 2703769-52-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2,6-dioxopiperidin-3-yl moiety and a 2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeted protein degradation, a cutting-edge field that has gained traction in recent years due to its promise in treating previously undruggable targets.

In the context of modern drug development, 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid is often explored for its role in PROTAC (Proteolysis-Targeting Chimeras) technology. This innovative approach leverages the ubiquitin-proteasome system to degrade specific disease-causing proteins, offering a novel therapeutic strategy for conditions like cancer and neurodegenerative diseases. The compound's ability to interact with E3 ubiquitin ligases and target proteins makes it a valuable tool in this rapidly evolving field.

The synthesis and characterization of CAS No. 2703769-52-0 require advanced organic chemistry techniques, including multi-step reactions and precise purification methods. Its acetic acid derivative enhances its solubility and bioavailability, which are critical factors in drug design. Recent studies have highlighted its potential as a building block for small-molecule degraders, a class of therapeutics that has garnered attention for its ability to address drug resistance and improve treatment outcomes.

From a biochemical perspective, the 2,6-dioxopiperidin-3-yl group in 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid is known to participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and binding affinity. This property is particularly relevant in the design of protein-protein interaction inhibitors, another hot topic in drug discovery. The compound's versatility makes it a promising candidate for further exploration in these areas.

In addition to its pharmaceutical applications, CAS No. 2703769-52-0 is also of interest in academic research, where it serves as a model compound for studying structure-activity relationships (SAR). Researchers are keen to understand how modifications to its core structure can influence its biological activity and pharmacokinetic properties. This knowledge is invaluable for the rational design of next-generation therapeutics.

The growing demand for targeted therapies and precision medicine has further elevated the importance of compounds like 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid. As the scientific community continues to uncover its potential, it is likely to play a pivotal role in addressing unmet medical needs. Its compatibility with high-throughput screening and computational modeling techniques also positions it as a valuable asset in modern drug discovery pipelines.

In summary, 2-{1-(2,6-dioxopiperidin-3-yl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}acetic acid (CAS No. 2703769-52-0) represents a fascinating intersection of chemistry and biology. Its unique properties and broad applicability make it a compound worth watching in the years to come. Whether in the context of PROTACs, protein degradation, or small-molecule therapeutics, this compound is poised to make significant contributions to the advancement of medical science.